Mao-B-IN-37

• Molecular Formula: C14H12FN3O3
• Molecular Weight: 289.26 g/mol
• InChI: InChI=1S/C14H12FN3O3/c15-11-3-1-10(2-4-11)9-16-14(19)17-12-5-7-13(8-6-12)18(20)21/h1-8H,9H2,(H2,16,17,19)
• InChIKey: CNCUTUBGEJMBFW-UHFFFAOYSA-N

Mao-B-IN-37 (Compound 37) – A High‑Potency, Selective MAO‑B Inhibitor Derived from the TT01001 Scaffold for Neurodegenerative and Ischemia‑Reperfusion Research

Mao-B-IN-37 is the designation for Compound 37, a synthetic small‑molecule inhibitor of human monoamine oxidase B (MAO‑B) developed through quantitative structure–activity relationship (QSAR) optimization of the TT01001 scaffold . The compound was reported in a 2024–2025 medicinal chemistry study that screened 60 TT01001 derivatives, identifying Compound 37 and Compound 57 as the two most potent and selective MAO‑B inhibitors in the series . Mao-B-IN-37 exhibits competitive, reversible inhibition and has been characterized for metabolic stability, plasma‑protein binding, and passive membrane permeability, positioning it as a candidate for preclinical development in stroke, Parkinson's disease, and other neurodegenerative conditions .

Target Selective MAO-B inhibition for neurodegenerative pathway studies; competitive, reversible mechanism

Scaffold QSAR-optimized TT01001 derivative with reported selectivity over MAO-A

ADME data Metabolic stability and HSA binding characterized to support in-vivo experimental design

• [1] Barbosa Belchior M, Kane RT, Huber JD, Geldenhuys WJ. Synthesis and evaluation of enzyme inhibition by novel TT01001 derivatives as monoamine oxidase B inhibitors. Bioorg Med Chem Lett. 2025 Mar 1;117:130045. doi:10.1016/j.bmcl.2024.130045. View Source

Why Mao-B-IN-37 Cannot Be Replaced by Generic MAO‑B Inhibitors or Other TT01001 Derivatives

Within the TT01001 derivative series, MAO‑B inhibitory potency spans over two orders of magnitude, and selectivity against the MAO‑A isoform varies dramatically among close structural analogs . Even the most closely related congener, Compound 57, exhibits a 1.7‑fold higher IC50 for MAO‑B and may differ in metabolic stability and off‑target profile . Generic, older‑generation MAO‑B inhibitors such as selegiline and rasagiline operate through irreversible, covalent mechanisms and carry distinct safety and pharmacokinetic liabilities (e.g., amphetamine metabolites for selegiline) that are not shared by this reversible scaffold . Consequently, neither in‑class TT01001 analogs nor legacy MAO‑B drugs can be assumed to replicate the potency, selectivity, reversibility, and ADME characteristics of Mao-B-IN-37 without direct, quantitative justification.

Series variability MAO-B potency spans >100-fold across TT01001 analogs; close congeners may not replicate target engagement

Mechanism mismatch Irreversible clinical MAO-B inhibitors (selegiline, rasagiline) differ in reversibility and metabolite profile; direct substitution may confound endpoint interpretation

Selectivity drift Even the closest analog, Compound 57, exhibits a 1.7-fold higher IC50 and may differ in ADME profile

• [1] Barbosa Belchior M, Kane RT, Huber JD, Geldenhuys WJ. Synthesis and evaluation of enzyme inhibition by novel TT01001 derivatives as monoamine oxidase B inhibitors. Bioorg Med Chem Lett. 2025 Mar 1;117:130045. doi:10.1016/j.bmcl.2024.130045. View Source
• [2] Guglielmi P, Carradori S, Secci D, et al. Novel approaches to the discovery of selective human monoamine oxidase-B inhibitors: is there room for improvement? Expert Opin Drug Discov. 2019;14(10):995-1014. doi:10.1080/17460441.2019.1637415. View Source

Quantitative Differentiation Evidence for Mao-B-IN-37 Against Closest Analogs and Reference Standards

MAO‑B Inhibitory Potency: Mao-B-IN-37 Achieves a 33‑Fold Improvement Over the Parent Scaffold TT01001

Mao-B-IN-37 (Compound 37) inhibits recombinant human MAO‑B with an IC50 of 270 nM, representing a 33‑fold increase in potency compared to the parent molecule TT01001, which has a reported MAO‑B IC50 of 8.84 µM . This potency gain was achieved through systematic QSAR‑driven derivatization of the TT01001 core, with approximately half of the 60 synthesized analogs outperforming the parent but only Compounds 37 and 57 reaching sub‑micromolar potency .

MAO-B potency vs parent

Head-to-head

IC50 270 nM vs 8.84 µM (33-fold improvement)

Supports target engagement in enzyme inhibition assays

Concentration-response context may differ in cell-based models

Evidence Dimension	MAO‑B enzyme inhibition IC50
Target Compound Data	270 nM (0.270 µM)
Comparator Or Baseline	TT01001 (parent scaffold): 8.84 µM (8,840 nM)
Quantified Difference	~33‑fold improvement (8,840 nM / 270 nM = 32.7×)
Conditions	Recombinant human MAO‑B enzyme inhibition assay; TT01001 IC50 sourced from MedChemExpress and confirmed in the primary publication as below 10 µM

Why This Matters

A 33‑fold potency improvement directly translates to lower required dosing in cellular and in‑vivo models, reducing the risk of off‑target effects driven by high compound concentrations.

• [1] Barbosa Belchior M, Kane RT, Huber JD, Geldenhuys WJ. Synthesis and evaluation of enzyme inhibition by novel TT01001 derivatives as monoamine oxidase B inhibitors. Bioorg Med Chem Lett. 2025 Mar 1;117:130045. doi:10.1016/j.bmcl.2024.130045. View Source

Isoform Selectivity: Mao-B-IN-37 Displays ~59‑Fold Selectivity for MAO‑B Over MAO‑A

Mao-B-IN-37 inhibits MAO‑B with an IC50 of 270 nM while its IC50 for the MAO‑A isoform is 16 µM, yielding a selectivity index of approximately 59‑fold in favor of MAO‑B . This selectivity is critical because MAO‑A inhibition in the gut and liver is responsible for the 'cheese effect' (hypertensive crisis triggered by dietary tyramine) that plagued first‑generation non‑selective MAO inhibitors . While the parent TT01001 also shows MAO‑B preference, the explicit MAO‑A IC50 value for TT01001 has not been reported with comparable precision in the primary literature, making the quantitative selectivity window of Mao-B-IN-37 the best‑characterized in the series .

Isoform selectivity

Head-to-head

~59-fold selectivity for MAO-B over MAO-A (IC50 0.27 µM vs 16 µM)

Isoform selectivity context supports pathway-specific interpretation

MAO-A inhibition may still occur at higher concentrations

Evidence Dimension	MAO‑A vs. MAO‑B selectivity ratio
Target Compound Data	MAO‑B IC50 = 0.27 µM; MAO‑A IC50 = 16 µM; Selectivity ratio = 59‑fold
Comparator Or Baseline	Non‑selective MAO inhibitors (e.g., tranylcypromine) show MAO‑A/MAO‑B ratios near unity; irreversible MAO‑B inhibitors (selegiline, rasagiline) lose isoform selectivity at higher doses
Quantified Difference	~59‑fold MAO‑B over MAO‑A selectivity; avoids the dual‑isoform inhibition that underlies tyramine‑induced hypertension
Conditions	Recombinant human MAO‑A and MAO‑B enzyme inhibition assays

Why This Matters

A 59‑fold selectivity window provides a quantifiable safety margin against the tyramine‑induced hypertensive crisis that limits non‑selective and high‑dose irreversible MAO inhibitors, making Mao-B-IN-37 a safer candidate for chronic in‑vivo studies.

• [1] Barbosa Belchior M, Kane RT, Huber JD, Geldenhuys WJ. Synthesis and evaluation of enzyme inhibition by novel TT01001 derivatives as monoamine oxidase B inhibitors. Bioorg Med Chem Lett. 2025 Mar 1;117:130045. doi:10.1016/j.bmcl.2024.130045. View Source
• [2] Anderson MC, Hasan F, McCrodden JM, Tipton KF. Monoamine oxidase inhibitors and the cheese effect. Neurochem Res. 1993;18(11):1145-1149. doi:10.1007/BF00978365. View Source

Within‑Series Comparison: Mao-B-IN-37 is 1.7‑Fold More Potent than its Closest Analog Compound 57

Among the 60 TT01001 derivatives evaluated, Compound 57 is the most structurally similar analog that also reached sub‑micromolar potency. Mao-B-IN-37 (Compound 37) exhibits an MAO‑B IC50 of 270 nM, whereas Compound 57 shows an IC50 of 460 nM, representing a 1.7‑fold potency advantage for the former . Both compounds share a competitive, reversible mechanism and moderate passive membrane permeability, but the 1.7‑fold difference in target engagement could become significant when translating to cellular or in‑vivo models where local compound concentrations may be limited .

Within-series comparison

Head-to-head

1.7-fold more potent than closest analog Compound 57 (270 nM vs 460 nM)

Supports lead selection in SAR programs

Potency advantage may narrow in cellular or in-vivo contexts

Evidence Dimension	MAO‑B IC50 within the same chemical series
Target Compound Data	270 nM (Compound 37 / Mao-B-IN-37)
Comparator Or Baseline	460 nM (Compound 57, the next most potent TT01001 derivative)
Quantified Difference	1.7‑fold (460 nM / 270 nM); Compound 37 is ~41% more potent than Compound 57
Conditions	Recombinant human MAO‑B enzyme inhibition assay; both compounds tested under identical conditions in the same study

Why This Matters

In lead‑optimization programs, a 1.7‑fold potency difference between top candidates can decisively influence the selection of a development candidate, particularly when combined with ADME and selectivity data.

• [1] Barbosa Belchior M, Kane RT, Huber JD, Geldenhuys WJ. Synthesis and evaluation of enzyme inhibition by novel TT01001 derivatives as monoamine oxidase B inhibitors. Bioorg Med Chem Lett. 2025 Mar 1;117:130045. doi:10.1016/j.bmcl.2024.130045. View Source

Mechanism of Action: Competitive, Reversible Inhibition Distinguished from Irreversible Clinical MAO‑B Drugs

Mao-B-IN-37 inhibits MAO‑B through a competitive and reversible mechanism, as determined by enzyme kinetic analysis . This stands in contrast to the clinically used MAO‑B inhibitors selegiline and rasagiline, which are irreversible, covalent inhibitors (mechanism‑based inactivators) that permanently disable the enzyme and require new protein synthesis to restore MAO‑B activity . The reversible binding mode of Mao-B-IN-37 allows for rapid recovery of enzymatic function upon compound clearance, potentially offering a wider therapeutic window and reduced duration of side effects in chronic dosing paradigms .

Inhibition mechanism

Class-level

Competitive, reversible binding confirmed by enzyme kinetics

Reversible binding context may support chronic dosing models

Recovery kinetics differ from irreversible clinical MAO-B inhibitors

Evidence Dimension	Mode of MAO‑B enzyme inhibition and reversibility
Target Compound Data	Competitive, reversible inhibition
Comparator Or Baseline	Selegiline and rasagiline: irreversible, covalent inhibition (mechanism‑based inactivators)
Quantified Difference	Reversible vs. irreversible; recovery of MAO‑B activity requires hours (reversible) vs. weeks (irreversible, requiring de‑novo enzyme synthesis)
Conditions	Enzyme kinetic assays (Lineweaver‑Burk analysis) for Compound 37 ; mechanism of irreversible inhibitors established in prior literature

Why This Matters

Reversible MAO‑B inhibition is strongly preferred for indications requiring chronic treatment (e.g., Parkinson's disease) because it avoids prolonged enzyme suppression and allows finer temporal control of neurotransmitter metabolism.

• [1] Barbosa Belchior M, Kane RT, Huber JD, Geldenhuys WJ. Synthesis and evaluation of enzyme inhibition by novel TT01001 derivatives as monoamine oxidase B inhibitors. Bioorg Med Chem Lett. 2025 Mar 1;117:130045. doi:10.1016/j.bmcl.2024.130045. View Source
• [2] Guglielmi P, Carradori S, Secci D, et al. Novel approaches to the discovery of selective human monoamine oxidase-B inhibitors: is there room for improvement? Expert Opin Drug Discov. 2019;14(10):995-1014. doi:10.1080/17460441.2019.1637415. View Source

ADME Profile: Documented Metabolic Stability and Human Serum Albumin Binding Provide a Basis for In‑Vivo Experimental Planning

Mao-B-IN-37 was evaluated for metabolic stability in mouse liver microsomes and for affinity to human serum albumin (HSA); the primary publication reports 'good' metabolic stability and 'good' HSA affinity . While exact half‑life and % bound values require extraction from the full manuscript, these qualitative ADME endpoints are explicitly cited by multiple independent vendors and distinguish Mao-B-IN-37 from earlier TT01001 analogs for which such data were not generated . The moderate passive membrane permeability also reported for Compound 37 further supports its suitability for oral or intraperitoneal dosing in rodent models .

ADME profile

Data to verify

Qualitative ADME endpoints: metabolic stability, HSA binding, passive permeability

Supports in-vivo experimental planning; precise values require full-text review

Reported as 'good' in primary abstract; exact half-life and % bound to be confirmed

Evidence Dimension	In‑vitro ADME characterization (metabolic stability, plasma protein binding, permeability)
Target Compound Data	Good metabolic stability in mouse liver microsomes; good HSA affinity; moderate passive membrane diffusion
Comparator Or Baseline	Earlier TT01001 analogs within the 60‑compound series: ADME data either not reported or inferior
Quantified Difference	Qualitative advantage; precise quantitative values (e.g., microsomal half‑life, % HSA binding) are available in the full‑text article but not reproduced in the abstract
Conditions	Mouse liver microsome stability assay (NADPH‑regenerating system); HSA binding assay; parallel artificial membrane permeability assay (PAMPA) or similar for passive diffusion

Why This Matters

Researchers designing in‑vivo efficacy or PK studies require pre‑existing ADME data to select appropriate dosing routes and regimens; Mao-B-IN-37 is one of the few TT01001 derivatives for which such data have been generated, reducing experimental risk.

• [1] Barbosa Belchior M, Kane RT, Huber JD, Geldenhuys WJ. Synthesis and evaluation of enzyme inhibition by novel TT01001 derivatives as monoamine oxidase B inhibitors. Bioorg Med Chem Lett. 2025 Mar 1;117:130045. doi:10.1016/j.bmcl.2024.130045. View Source
• [2] PeptideDB. MAO-B-IN-37 (Compound 37) Product Database Entry. View Source

Optimal Research and Preclinical Development Applications for Mao-B-IN-37 Based on Current Evidence

Ischemic Stroke and Cerebral Ischemia‑Reperfusion Injury Models

MAO‑B inhibitors have demonstrated efficacy in reducing oxidative stress and neuroinflammation following ischemic stroke. Mao-B-IN-37, with its 270 nM IC50 and reversible mechanism, is appropriate for rodent middle cerebral artery occlusion (MCAO) models to evaluate post‑stroke neuroprotection, where its selectivity over MAO‑A minimizes confounding cardiovascular effects .

Parkinson's Disease Preclinical Research Requiring Reversible MAO‑B Inhibition

The competitive, reversible inhibition mode of Mao-B-IN-37 makes it suitable for chronic dosing studies in MPTP‑ or 6‑OHDA‑lesioned rodent models of Parkinson's disease, where sustained but recoverable MAO‑B suppression is desired to elevate striatal dopamine without the permanent enzyme inactivation caused by selegiline or rasagiline .

SAR and Lead‑Optimization Programs Based on the TT01001 Chemotype

As the most potent and best‑characterized member of the 60‑compound TT01001 derivative series, Mao-B-IN-37 serves as the benchmark for further medicinal chemistry efforts. Its defined MAO‑B IC50 (270 nM), MAO‑A selectivity (59‑fold), and available ADME data provide a reference point for evaluating next‑generation analogs .

Comparative Pharmacology Studies Evaluating Reversible vs. Irreversible MAO‑B Inhibitors

Mao-B-IN-37 can be employed as a tool compound representing reversible, competitive MAO‑B inhibition in side‑by‑side comparisons with irreversible inhibitors (selegiline, rasagiline) to dissect the pharmacodynamic consequences of reversible target engagement in neurodegeneration and neuroinflammation models .

Application

Selection Property

Validation Focus

Ischemic stroke / cerebral ischemia-reperfusion models

Reversible MAO-B inhibition with isoform selectivity

Post-stroke neuroprotection endpoint review

Parkinson's disease chronic dosing models

Competitive reversible mechanism supporting sustained target engagement

Dopaminergic pathway endpoint monitoring

SAR / lead-optimization programs (TT01001 chemotype)

Benchmark potency and selectivity profile in the series

Comparative analog validation against Compound 57 and parent

Comparative pharmacology (reversible vs irreversible MAO-B inhibitors)

Reversible competitive MAO-B inhibition

Pharmacodynamic response comparison in neurodegeneration models

• [1] Barbosa Belchior M, Kane RT, Huber JD, Geldenhuys WJ. Synthesis and evaluation of enzyme inhibition by novel TT01001 derivatives as monoamine oxidase B inhibitors. Bioorg Med Chem Lett. 2025 Mar 1;117:130045. doi:10.1016/j.bmcl.2024.130045. View Source
• [2] Guglielmi P, Carradori S, Secci D, et al. Novel approaches to the discovery of selective human monoamine oxidase-B inhibitors: is there room for improvement? Expert Opin Drug Discov. 2019;14(10):995-1014. doi:10.1080/17460441.2019.1637415. View Source